![molecular formula C4H5ClO2 B7902176 2-Chlorobut-2-enoic acid CAS No. 53993-41-2](/img/structure/B7902176.png)
2-Chlorobut-2-enoic acid
Overview
Description
2-Chlorobut-2-enoic acid is a useful research compound. Its molecular formula is C4H5ClO2 and its molecular weight is 120.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chlorobut-2-enoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chlorobut-2-enoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Irreversible Inhibitors of GABA-transaminase : 4-amino-3-halogenobut-2-enoic acids, including chlorinated derivatives, have been synthesized as potential irreversible inhibitors of the enzyme GABA-transaminase, which is significant in neurochemistry (Allan, Johnston, & Twitchin, 1980).
DNA Interaction and Antitumor Activities : Certain derivatives, such as 4-(5-chloro-2-hydroxyphenylamino)-4-oxobut-2-enoic acid, have been synthesized and studied for their interaction with DNA and antitumor activities. These compounds also show antioxidant properties (Sirajuddin et al., 2015).
Synthesis of Heterocyclic Compounds with Antibacterial Activities : Some studies have utilized 4-oxobut-2-enoic acid derivatives as starting materials for preparing heterocyclic compounds, which are then studied for their antibacterial properties (El-Hashash et al., 2015).
Synthesis of Various N-Heterocycles : Derivatives of 4-oxobut-2-enoic acid have been used in the synthesis of a range of N-heterocyclic compounds, demonstrating the versatility of these acids in organic chemistry (El-Hashash & Rizk, 2013).
Preparation of Disubstituted Prop-2-enoic Acids : Studies have shown the efficacy of using iodobut-2-enoic acids for the selective synthesis of 3,3-disubstituted prop-2-enoic acids, a reaction catalyzed by palladium (Abarbri et al., 2002).
Microwave-Assisted Synthesis of Acrylic Acid Derivatives : The derivatives of 4-oxobut-2-enoic acid have been efficiently synthesized using microwave assistance and ytterbium triflate catalyst, highlighting a novel method in synthetic chemistry (Tolstoluzhsky et al., 2008).
Antimicrobial Activity of Heterocyclic Compounds : 4-oxobut-2-enoic acid derivatives have been used in synthesizing compounds with notable antimicrobial activities, emphasizing their importance in the development of new antimicrobial agents (El-Hashash, Essawy, & Fawzy, 2014).
Quantum-Chemistry Descriptors in Antioxidant Activity : The antioxidant activity of certain derivatives has been studied using quantum-chemistry descriptors and molecular docking, providing insights into their potential as antioxidants (Ardjani & Mekelleche, 2016).
properties
IUPAC Name |
(Z)-2-chlorobut-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClO2/c1-2-3(5)4(6)7/h2H,1H3,(H,6,7)/b3-2- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMDBQMYVAIBBDH-IHWYPQMZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C(=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(/C(=O)O)\Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80902437 | |
Record name | NoName_1680 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80902437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.53 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.